Cas no 2229034-30-2 (tert-butyl 3-(3,4-dihydroxy-5-methoxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3,4-dihydroxy-5-methoxyphenyl)piperazine-1-carboxylate
• CAS No: 2229034-30-2
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• CID: 6365021
• PubChem ID: 165695565
• Update Time: 2025-05-23

tert-butyl 3-(3,4-dihydroxy-5-methoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3,4-dihydroxy-5-methoxyphenyl)piperazine-1-carboxylate
• EN300-1890186
• 2229034-30-2

• Inchi： 1S/C16H24N2O5/c1-16(2,3)23-15(21)18-6-5-17-11(9-18)10-7-12(19)14(20)13(8-10)22-4/h7-8,11,17,19-20H,5-6,9H2,1-4H3
• InChI Key： CDYCFNOKFQLPGS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=C(C(=C(C=2)OC)O)O)C1)=O

Computed Properties

• Exact Mass: 324.16852187g/mol
• Monoisotopic Mass: 324.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.3Ų

Additional information on tert-butyl 3-(3,4-dihydroxy-5-methoxyphenyl)piperazine-1-carboxylate

tert-butyl 3-(3,4-dihydroxy-5-methoxyphenyl)piperazine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-(3,4-dihydroxy-5-methoxyphenyl)piperazine-1-carboxylate (CAS No. 2229034-30-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperazine ring, which is a six-membered ring containing two nitrogen atoms, and its substituted phenyl group. The phenyl group is further modified with hydroxyl (-OH) and methoxy (-OCH₃) substituents, making it a highly functionalized molecule with potential applications in drug design and material science.

The synthesis of tert-butyl 3-(3,4-dihydroxy-5-methoxyphenyl)piperazine-1-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitution, condensation, and oxidation steps. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral environments such as biological systems. Researchers have also explored the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times, making this compound more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The piperazine ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with various biological targets. Studies have shown that tert-butyl 3-(3,4-dihydroxy-5-methoxyphenyl)piperazine-1-carboxylate exhibits moderate inhibitory activity against several enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory drug development. Additionally, the hydroxyl and methoxy groups on the phenyl ring contribute to the compound's antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The structural versatility of this compound also makes it an attractive candidate for polymer science. The carboxylic acid ester group can be used as a reactive site for polymerization reactions, leading to the development of novel materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In terms of spectroscopic analysis, tert-butyl 3-(3,4-dihydroxy-5-methoxyphenyl)piperazine-1-carboxylate has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These analyses have provided insights into the compound's molecular structure, purity, and stability under various conditions. For instance, NMR studies have revealed the presence of distinct proton environments corresponding to the hydroxyl groups on the phenyl ring and the tertiary butyl group attached to the piperazine ring.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability under simulated environmental conditions and found that it exhibits moderate degradation rates under aerobic conditions. This information is crucial for assessing its potential risks to ecosystems and guiding its safe disposal.

In conclusion, tert-butyl 3-(3,4-dihydroxy-5-methoxyphenyl)piperazine-1-carboxylate (CAS No. 2229034-30-2) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in the development of innovative solutions across diverse fields.